Journal Name:Physica Status Solidi (B) - Basic Solid State Physics
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Physica Status Solidi (B) - Basic Solid State Physics ( IF 0 ) Pub Date: 2023-03-24 , DOI:
10.1680/jmacr.22.00282
Delayed ettringite formation (DEF) is strongly affected by moisture. Thus, understanding the effect of this parameter on the related degradations is of prime interest, not only for prevention strategies, but also for re-assessment of affected structures. While alkali–aggregate reactions have been extensively researched, the effect of moisture on DEF still deserves to be studied, especially for exposure conditions representative of field exposure. This paper describes an experimental programme that aims to contribute to this objective. It consists in exposing concrete specimens with different DEF potentials to controlled moisture and water supply conditions, either constant or variable. The test results with these first conditions will help to determine the relationship between moisture and expansion, while test results of variable conditions will be used to benchmark these equations. To ensure exposure conditions are as stable as possible, a specific experimental set-up was developed and is presented in this paper. Moreover, determination of the wetting–drying cycles applied to some specimens is presented and preliminary results are displayed and analysed.
Physica Status Solidi (B) - Basic Solid State Physics ( IF 0 ) Pub Date: 2023-06-30 , DOI:
10.1680/jmacr.23.00042
The rapid development of the early strength of concrete in cold region is the primary measure to ensure its frost damage resistance. In this context, this paper incorporates 2 wt % of calcium formate into a mortar and electrically cures it by passing an AC at a temperature of –10 °C. During testing, a temperature meter monitors the real-time changes in the internal temperature of the mortar under different energization parameters. The strength of the mortar energized for 1 day is analyzed under different energization parameters. Then, the mortar specimens are moved to a standard box to be cured for 3 and 7 days. XRD, TG-DTG, SEM, and MIP characterize the hydration products, microstructure, and pore structure of the electrically cured mortar specimens. The results show that the initial resistance of the mortar specimen with calcium formate is 25% of that of the mortar without calcium formate. The 3- and 7-days strength of the calcium-formate mortar increases by 59% and 29% respectively, compared to the mortar without calcium formate under the same energization parameters. The combined effect of adding calcium formate and applying electric curing densifies the pore structure of the electrically cured mortar.
Physica Status Solidi (B) - Basic Solid State Physics ( IF 0 ) Pub Date: 2023-05-09 , DOI:
10.1680/jmacr.22.00280
The friction shear behaviour of concrete containing electric arc furnace (EAF) slag (hereafter called EAFC) was experimentally evaluated and compared with a reference counterpart made with only natural aggregates. Two concrete mixes were cast, both containing a cement blended with 30% fly ash to improve their sustainability. For each mix, other than analysing the main mechanical properties (compressive strength, tensile strength and elastic modulus), push-off specimens were tested to determine the shear strength, failure modes, stress–slip and stress–crack opening curves. There was a clearly enhancement in the shear strength of EAFC compared with the reference concrete, even though the relations between shear strength and tensile strength were similar for the two concretes. The results were also compared with data from the literature pertaining to ordinary concrete and recycled aggregate concrete. Existing models from both design codes and the literature were applied to the experimental results and conservative predictions were obtained in all cases. The safety margin for the EAFC was found to be higher than that for the reference concrete.
Physica Status Solidi (B) - Basic Solid State Physics ( IF 0 ) Pub Date: 2023-03-30 , DOI:
10.1680/jmacr.22.00157
In this research, the effects of five parameters, namely, water/cementitious materials ratio, limestone powder, high temperatures, polypropylene and steel microfibres, on the fracture energy (GF) and critical stress intensity factor (KIC) of notched self-compacting mortar beams were investigated. Four levels were assumed, using the Taguchi method, with an L16 orthogonal array for each parameter, and 32 mix designs were considered instead of 512. The prepared specimens were placed in a furnace and exposed to three temperature levels of 200, 400 and 600°C at a heating rate of 2°C/min. Mortar specimens were kept at each target temperature for 6 h. As a result, the fracture properties of the specimens initially improved but then decreased after exposure to temperatures above 400°C. At 200°C, the density of self-compacting mortar increased and reached a maximum value; this, in turn, increased the fracture energy and critical stress intensity factor of the specimens at this temperature, compared with those at an ambient temperature. Above this temperature, up to 600°C, increasing the temperature had destructive effects on the fracture properties. Furthermore, the reliability of the results are discussed and confirmed by using analysis of variance.
Physica Status Solidi (B) - Basic Solid State Physics ( IF 0 ) Pub Date: 2023-03-06 , DOI:
10.1680/jmacr.22.00142
In reinforced concrete (RC) structural systems, the use of ultrahigh-performance fibre RC (UHPFRC) as an alternative to ordinary concrete is promising, especially in critical locations, such as wet joints between prefabricated members. To better understand and guide the construction practice of reinforced UHPFRC members, 28 pull-out specimens were tested to investigate the bond performance of steel bars embedded in UHPFRC. The influences of embedment length and bar diameter were analysed and discussed. Owing to the high cracking resistance of UHPFRC, no crack formation or splitting failure was found during the test. It is concluded that the bond development and deterioration process of steel bars in UHPFRC are fundamentally similar to those observed in ordinary concrete except for the higher initial bond stiffness and peak bond strength. Moreover, formulae for calculating normalised bond strength and residual bond strength are proposed, and an analytical model for bond stress–slip response has been developed accordingly, based on a modification of the model recommended by fib Model Code 2010. Finally, suitable anchorage lengths of deformed steel bars in UHPFRC are discussed and suggested.
Physica Status Solidi (B) - Basic Solid State Physics ( IF 0 ) Pub Date: 2023-01-05 , DOI:
10.1680/jmacr.22.00120
To impart electromagnetic interference (EMI) shielding in cementitious composites, electrically conductive and electromagnetic absorbing additives are generally used. This research examined the effect of adding electric arc furnace slag (EAFS) or heavyweight aggregates (HWA), alone and in combination with carbon fibre (CF), on the EMI shielding properties of cementitious composites. Different percentages of both additives were added to a control mix to study the effect on mechanical properties, electrical conductivity and EMI shielding. Optimal shielding was produced for aggregate contents of 1.5 wt%, with values of 5.18 dB for the EAFS mixes and 3.25 dB for the HWA mixes, within the frequency range 30 MHz to 1.5 GHz. Hybrid mixes were fabricated using 0.7 wt% of 12 mm long CF and three different percentages of each aggregate. In combination with the CF, the optimal level of shielding was produced with EAFS and HWA contents of 1 wt%. These optimal shielding levels were 34.21 dB and 36.78 dB, respectively, within the 30 MHz to 1.5 GHz frequency range. A further increase in either type of aggregate produced a gradual reduction in EMI shielding effectiveness.
Physica Status Solidi (B) - Basic Solid State Physics ( IF 0 ) Pub Date: 2023-06-21 , DOI:
10.1680/jmacr.22.00350
Studies on punching shear of RC slabs exposed to fire are very limited. To address this shortcoming, a series of numerical analyses were carried out to study the effects of several parameters on punching shear behaviour of RC slabs under fire conditions. Variables of the study were: (1) gravity load levels before exposure to fire; (2) presence/absence of shear reinforcement, (3) duration of fire (at 30-minute intervals), (4) direction of fire (top and bottom face of slab), and (5) thermal conductivity limits. For this purpose, firstly, the shear response of a slab-column assembly failing in brittle punching shear under ambient temperature, chosen from the literature, was captured and subsequently, sequential coupled thermo-mechanical analyses were carried out in the finite element software, ATENA. Results of the study showed that the direction of fire significantly affects the deformation pattern and punching resistance of RC slabs; thermal conductivity plays a minimal role in this regard. Exposure to fire causes the reinforcements to yield at load levels well below the failure load and finally, shear reinforcement has almost no effect on fire resistance of RC slabs. It is concluded to ignore shear reinforcements in fire design of RC slabs.
Physica Status Solidi (B) - Basic Solid State Physics ( IF 0 ) Pub Date: 2023-06-13 , DOI:
10.1680/jmacr.2023.75.14.755
Analytical Approaches for Reinforced Concrete
Physica Status Solidi (B) - Basic Solid State Physics ( IF 0 ) Pub Date: 2023-04-12 , DOI:
10.1680/jmacr.22.00170
The dissolution rates of alkali-activated fly ash (FA) and alkali-activated slag in hydrochloric acid (HCl) with various pH values were investigated. The geopolymerisation reaction degree of alkali-activated FA/slag (AAFS) can be determined based on the content of hydrochloric-acid-insoluble matter, so X-ray fluorescence, X-ray diffraction and Fourier-transformed infrared spectroscopy were used to analyse the hydrochloric-acid-insoluble matter of the alkali-activated FA and alkali-activated slag. Acid dissolution tests on the AAFS showed that the addition of slag increased the geopolymerisation degree of FA in most cases. For a certain slag content, the reaction degree of FA decreased with an increase in the modulus of the activator and increased with an increase in the liquid/solid ratio. An increase in activator concentration had a greater effect when the slag content was low. At low activator concentrations, the reaction degree of FA increased with an increase in slag content. The slag content corresponding to the highest reaction degree of the FA gradually reduced with an increase in activator concentration.
Physica Status Solidi (B) - Basic Solid State Physics ( IF 0 ) Pub Date: 2023-03-29 , DOI:
10.1680/jmacr.22.00147
The interfacial transition zone (ITZ) is significantly influenced by the water/cementitious materials (w/cm) ratio and governs the overall strength and fracture properties of concrete. Even though an ample number of studies on this topic are available in the literature, there is a lack of unified conclusions pertaining to the influence of w/cm ratios on various fracture characteristics and the underlying mechanisms. In this study, an attempt was made to investigate fracture characteristics (such as the size of the fracture process zone (FPZ), fracture energy, traction-free cracks (TFCs), toughening mechanisms) for varying ITZ properties and water/cement (w/c) ratios. Plain concrete beams of size 700 × 150 × 80 mm (l × d × b) with varying w/c ratios were tested under centre-point loading by controlling the crack mouth opening displacement. The acoustic emission (AE) technique was used to assess the internal damage parameters. A novel method was developed for identifying the TFC tip and the FPZ size using AE event location data at different stages of loading. The role of the ITZ on the fracture mechanisms of different types of concrete was also assessed. Evaluation of the fracture energy revealed that its relation with the w/c ratio is affected by the type of concrete.
Supplementary Information
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